![molecular formula C22H26N4O3 B2438080 2-(4-ethylphenoxy)-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide CAS No. 1251703-05-5](/img/structure/B2438080.png)
2-(4-ethylphenoxy)-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide
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Description
2-(4-ethylphenoxy)-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is a useful research compound. Its molecular formula is C22H26N4O3 and its molecular weight is 394.475. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The compound 2-(4-ethylphenoxy)-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is closely related to various thiazolo[3,2-a]pyrimidine derivatives. These derivatives are known for their diverse chemical properties and have been synthesized using different methods. For instance, a study by Youssef et al. (2011) discusses the synthesis of related compounds and their transformation into various heterocyclic systems, indicating the chemical versatility of such structures (Youssef, Abbady, Ahmed, & Omar, 2011).
Biological Activities
- Thiazolo[3,2-a]pyrimidine derivatives, similar to the queried compound, have shown promising biological activities. Studies have reported on their biocidal properties against a range of bacteria and fungi. For instance, the biological activity of these compounds has been tested against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi, showing excellent biocidal properties in some cases (Youssef, Abbady, Ahmed, & Omar, 2011).
Potential Applications in Medicinal Chemistry
- Derivatives of thiazolo[3,2-a]pyrimidine have been explored for their potential medicinal applications. These compounds have been evaluated for their anti-inflammatory and antinociceptive activities, with some showing significant effects. For instance, a study by Alam et al. (2010) highlights the synthesis of thiazolo[3,2-a]pyrimidine derivatives for assessing their anti-inflammatory and antinociceptive activities (Alam, Khan, Siddiqui, & Ahsan, 2010).
Antimicrobial and Antioxidant Potential
- The antimicrobial and antioxidant properties of thiazolo[3,2-a]pyrimidine derivatives have also been a subject of research. A study by Youssef and Amin (2012) utilized a microwave-assisted method to synthesize thiazolopyrimidine derivatives with potential antioxidant and antimicrobial activity (Youssef & Amin, 2012).
properties
IUPAC Name |
N-butyl-N-ethyl-2-[5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O3/c1-4-6-13-25(5-2)20(28)15-26-14-18(11-12-19(26)27)22-23-21(24-29-22)17-9-7-16(3)8-10-17/h7-12,14H,4-6,13,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMULVVQFIDSCML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC)C(=O)CN1C=C(C=CC1=O)C2=NC(=NO2)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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